3-Butylsulfanyl-5-(2-chlorophenyl)-1,2,4-triazol-4-amine

• IUPAC Name: 3-butylsulfanyl-5-(2-chlorophenyl)-1,2,4-triazol-4-amine
• InChI: InChI=1S/C12H15ClN4S/c1-2-3-8-18-12-16-15-11(17(12)14)9-6-4-5-7-10(9)13/h4-7H,2-3,8,14H2,1H3
• InChI Key: FGLGJMPJJZGYIM-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NN=C(N1N)C2=CC=CC=C2Cl
• Molecular Formula: C12H15ClN4S
• Molecular Weight: 282.79 g/mol

Description

3-Butylsulfanyl-5-(2-chlorophenyl)-1,2,4-triazol-4-amine is a chemical compound that belongs to the class of triazole derivatives Triazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Butylsulfanyl-5-(2-chlorophenyl)-1,2,4-triazol-4-amine typically involves the formation of the triazole ring followed by the introduction of the butylsulfanyl and chlorophenyl groups. One common method includes the cyclization of appropriate hydrazine derivatives with carbon disulfide, followed by alkylation and chlorination reactions under controlled conditions. Specific details on reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to ensure scalability and cost-effectiveness. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to achieve high yields and purity on a large scale.

Chemical Reactions Analysis

Types of Reactions

3-Butylsulfanyl-5-(2-chlorophenyl)-1,2,4-triazol-4-amine can undergo various chemical reactions, including:

Oxidation: The butylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The triazole ring can be reduced under specific conditions to form dihydrotriazoles.

Substitution: The chlorophenyl group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of dihydrotriazoles.

Substitution: Formation of substituted triazole derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or antifungal properties.

Medicine: Explored for its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Butylsulfanyl-5-(2-chlorophenyl)-1,2,4-triazol-4-amine would depend on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The triazole ring can act as a bioisostere, mimicking the structure of other biologically active molecules and thereby influencing biological pathways.

Comparison with Similar Compounds

Similar Compounds

• 3-Butylsulfanyl-5-chloro-1,2,4-thiadiazole
• 3-(Butylsulfanyl)-5’-chloro-2’-oxo-1’,3’,6,7-tetrahydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine-6-spiro-3-(2’H)-indole

Uniqueness

Compared to similar compounds, 3-Butylsulfanyl-5-(2-chlorophenyl)-1,2,4-triazol-4-amine may exhibit unique chemical properties due to the presence of both the butylsulfanyl and chlorophenyl groups